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For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical assessment of Quasar 670, a fluorescent dye
increasingly utilized in biological imaging and molecular diagnostics. As a member of the
cyanine dye family, Quasar 670 operates in the far-red region of the spectrum, offering distinct
advantages for applications requiring high sensitivity and minimal background interference.
This document outlines its core properties, experimental protocols for its use, and a summary
of its operational characteristics to aid researchers in its effective implementation.

Core Properties of Quasar 670

Quasar 670 is an indocarbocyanine dye that serves as a direct replacement for Cyanine-5
(Cy5).[1][2] Its spectral characteristics make it particularly suitable for multiplex imaging and for
use in biological samples that exhibit high levels of autofluorescence at shorter wavelengths.[3]
Key quantitative properties of Quasar 670 are summarized in the table below.
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Property Value Notes
o ) In the red region of the visible
Excitation Maximum (Aex) ~647 nm
spectrum.[2][4]
In the far-red region,
Emission Maximum (Aem) ~670 nm minimizing autofluorescence

from cells and tissues.[2][4]

Molar Extinction Coefficient

187,000 M~cm—?

Indicates a high ability to
absorb light.[2]

Quantum Yield (P)

Not specified

As a direct replacement for
Cy5, a comparable quantum
yield of ~0.27 in aqueous

buffers is expected.[1][5]

Recommended Quencher

Black Hole Quencher® 2
(BHQ®-2)

Efficiently quenches Quasar
670 fluorescence, making it

ideal for probe-based assays.

[2]

Photostability

Moderate

Photostability is similar to Cy5;
use of an anti-fade mounting
medium is essential for

imaging.[3]

Key Applications & Experimental Protocols

Quasar 670 is predominantly used for labeling oligonucleotides for in situ hybridization and

real-time PCR applications.[2][6] Its most prominent application is in Stellaris® RNA

Fluorescence In Situ Hybridization (FISH), a method for detecting and quantifying individual

RNA molecules in fixed cells.[3]

Oligonucleotide Labeling with Quasar 670

Quasar 670 can be incorporated into oligonucleotides during synthesis via a phosphoramidite

reagent or post-synthesis.[6][7] It can be attached to the 5' end, 3' end, or internally within the

sequence.[2][8][9]
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General Protocol for Post-Synthesis Labeling (via Amine-Reactive Dye):

e Synthesize Amine-Modified Oligonucleotide: Synthesize the oligonucleotide with an amino-
modifier at the desired position (5', 3', or internal).

o Purify Oligonucleotide: Purify the modified oligonucleotide using HPLC to remove failure
sequences.

o Dye Conjugation: React the amine-modified oligonucleotide with an amine-reactive form of
Quasar 670 (e.g., an NHS ester) in a suitable buffer (typically sodium bicarbonate or sodium
borate, pH 8.5-9.0).

« Purification of Labeled Oligo: Purify the Quasar 670-labeled oligonucleotide from
unconjugated dye and unlabeled oligos, typically via HPLC.

» Storage: Store the labeled oligonucleotide at -20°C in the dark, preferably in a slightly basic
buffer (e.g., TE buffer, pH 8.0) to ensure stability.[10]

Stellaris® RNA FISH Protocol using Quasar 670 Probes

This protocol provides a general workflow for detecting RNA in adherent cells using Quasar
670-labeled Stellaris FISH probes.

1. Sample Preparation:

e Culture adherent cells on a #1 coverslip.
» Fix the cells with 3.7% (v/v) formaldehyde in PBS for 10 minutes.
» Permeabilize the cells by incubating in 70% (v/v) ethanol at 4°C for at least 1 hour.

2. Hybridization:

e Rehydrate the cells by washing with Wash Buffer A (Stellaris® RNA FISH Wash Buffer A).

o Prepare the hybridization solution by diluting the Quasar 670-labeled probe set in
Hybridization Buffer (Stellaris® RNA FISH Hybridization Buffer).

e Add the hybridization solution to the cells and incubate in a humidified chamber at 37°C for
4-16 hours.

3. Washing:
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» Remove the hybridization solution and wash the cells with Wash Buffer A for 30 minutes at
37°C.
 Briefly wash with Wash Buffer B (Stellaris® RNA FISH Wash Buffer B).

4. Imaging:

e Mount the coverslip onto a microscope slide using an anti-fade mounting medium (e.g.,
Vectashield® or ProLong™ Diamond).[3]

» Image the sample using a wide-field fluorescence microscope equipped with appropriate
filters for Quasar 670 (e.g., a Cy5 filter set).[3] The signal from Quasar 670-labeled probes
will appear as discrete fluorescent spots.

Visualized Workflows and Characteristics

The following diagrams illustrate the experimental workflow for RNA FISH and the logical

relationships governing the use of Quasar 670.
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Caption: Workflow for Stellaris® RNA FISH using Quasar 670 probes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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